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Compound of Interest

Compound Name: ML417

Cat. No.: B15619381

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of ML417 (Costunolide), ensuring laboratory safety and
procedural accuracy.

ML417, also known as Costunolide, is a naturally occurring sesquiterpene lactone with a range
of biological activities, making it a compound of interest in various research and development
fields.[1][2][3] Due to its potential to cause skin and eye irritation, as well as allergic skin
reactions and respiratory irritation, adherence to strict safety protocols is imperative.[4][5][6]
This document provides essential, immediate safety and logistical information, including
operational and disposal plans, to support your work with this compound.

Personal Protective Equipment (PPE) and Safety
Precautions

Proper personal protective equipment is the first line of defense against accidental exposure.
The following table summarizes the required PPE and safety measures when handling ML417.
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Category Requirement Specification
Hand Protection Chemical-resistant gloves Wear protective gloves.[5]
] Safety glasses with side- Wear eye protection/face
Eye/Face Protection ) )
shields or goggles protection.[5]
Skin and Body Protection Lab coat Wear protective clothing.[5]

) ) Avoid breathing
) ] Use only in a well-ventilated ]
Respiratory Protection dust/fume/gas/mist/vapors/spr

area
ay.[4][5]

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of ML417 and ensuring a

safe laboratory environment.

Aspect Procedure

Avoid contact with skin and eyes. Do not
Safe Handling breathe dust. Wash hands thoroughly after
handling.[5][7]

Store at -20°C.[7] Keep container tightly closed.
[5]

Storage Conditions

First Aid Measures

In case of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Wash with plenty of soap and water. If skin

irritation or rash occurs, get medical

If on Skin ) ) ) )
advice/attention. Take off contaminated clothing
and wash before reuse.[5]

If in Eyes Causes serious eye irritation.[4][5][6]

Remove victim to fresh air and keep at rest in a

If Inhaled position comfortable for breathing.[5] May cause
respiratory irritation.[4][5][6]

If Swallowed Seek medical attention.

Disposal Plan

Proper disposal of ML417 and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

Item Disposal Procedure

Dispose of contents/container in accordance
Unused ML417 ) ) ) )
with local, regional, and national regulations.

Contaminated Materials Dispose of as hazardous waste.

Experimental Workflow for Handling ML417

The following diagram outlines the standard procedure for handling ML417 in a laboratory
setting, from preparation to disposal. Adherence to this workflow will help ensure both safety
and experimental integrity.
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Preparation

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace

Handling

Weigh ML417 powder

Dissolve in appropriate solvent

Experimentation

Perform experimental procedure

Cleanup & Disposal

Decontaminate work surfaces

Dispose of waste in designated hazardous waste container

Remove and dispose of PPE properly

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Guide for ML417
(Costunolide)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619381#personal-protective-equipment-for-
handling-ml417]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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